Cas no 658696-32-3 (1H-Pyrazolo[3,4-b]pyridine, 3-(4-nitro-1H-pyrrol-2-yl)-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 3-(4-nitro-1H-pyrrol-2-yl)-
• CAS No: 658696-32-3
• MF: C₁₀H₇N₅O₂
• MW: 229.194880723953
• CID: 1693910
• Update Time: 2024-09-02

1H-Pyrazolo[3,4-b]pyridine, 3-(4-nitro-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 3-(4-nitro-1H-pyrrol-2-yl)-

• Inchi： 1S/C10H7N5O2/c16-15(17)6-4-8(12-5-6)9-7-2-1-3-11-10(7)14-13-9/h1-5,12H,(H,11,13,14)
• InChI Key： JHYIYFVXGSOCMQ-UHFFFAOYSA-N
• SMILES： C12NN=C(C3=CC([N+]([O-])=O)=CN3)C1=CC=CN=2

Computed Properties

• Exact Mass: 229.06011

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 578.0±50.0 °C(Predicted)
• PSA: 100.5
• pka: 9.42±0.40(Predicted)